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Introduction
Cyclin-dependent kinase 1 (Cdk1), a key regulator of the cell cycle, has emerged as a

significant player in the pathology of various neurodegenerative diseases, including Alzheimer's

disease (AD), Parkinson's disease (PD), and Amyotrophic Lateral Sclerosis (ALS). In post-

mitotic neurons, the aberrant reactivation of Cdk1 is linked to pathological processes such as

tau hyperphosphorylation, leading to the formation of neurofibrillary tangles (NFTs), and

neuronal apoptosis.[1] Cdk1-IN-3 is a selective inhibitor of Cdk1, offering a valuable tool for

investigating the role of Cdk1 in these complex disorders and for exploring its potential as a

therapeutic target. This document provides detailed application notes and experimental

protocols for the use of Cdk1-IN-3 in neurodegenerative disease research.

Cdk1-IN-3: Quantitative Data and Kinase Selectivity
Cdk1-IN-3 demonstrates high selectivity for Cdk1. The following table summarizes its inhibitory

activity against a panel of kinases.
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Kinase IC50 (nM)

Cdk1 36.8

Cdk2 305.17

Cdk5 369.37

AXL 5655

PTK2B 3632

FGFR 4626

JAK1 5265

IGF1R 5514

BRAF 2829

Data sourced from MedchemExpress.[2]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental designs discussed, the following

diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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